Cas no 198-60-7 (Icosahydrobenzo[de]isoquinolino[4,5-gh]isoquinoline)

• Product Name: Icosahydrobenzo[de]isoquinolino[4,5-gh]isoquinoline
• CAS No: 198-60-7
• MF: C₁₈H₃₀N₂
• MW: 274.444204807281
• CID: 2717332
• PubChem ID: 57375501
• Update Time: 2025-04-21

Icosahydrobenzo[de]isoquinolino[4,5-gh]isoquinoline Chemical and Physical Properties

Names and Identifiers

• CTK0I1900
• Icosahydrobenzo[de]isoquinolino[4,5-gh]isoquinoline
• 198-60-7
• DTXSID60724952

• Inchi： 1S/C18H30N2/c1-3-11-7-19-10-16-14-6-2-4-12-8-20-9-15(18(12)14)13(5-1)17(11)16/h11-20H,1-10H2
• InChI Key： IOEGNSPHYYIXPH-UHFFFAOYSA-N
• SMILES： N1CC2CCCC3C4CNCC5CCCC(C(C1)C32)C45

Computed Properties

• Exact Mass: 274.240898965Da
• Monoisotopic Mass: 274.240898965Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 24.1Ų